Cas no 1516-28-5 (Benzene,1-methyl-4-(2-propen-1-ylthio)-)

Benzene,1-methyl-4-(2-propen-1-ylthio)- structure
1516-28-5 structure
Product Name:Benzene,1-methyl-4-(2-propen-1-ylthio)-
CAS No:1516-28-5
MF:C10H12S
MW:164.267281532288
CID:157103
PubChem ID:232029
Update Time:2025-04-19

Benzene,1-methyl-4-(2-propen-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-4-(2-propen-1-ylthio)-
    • 1-methyl-4-prop-2-enylsulfanylbenzene
    • 1-(4-methylphenyl)-1-thia-3-butene
    • 1-(Allylsulfanyl)-4-methylbenzene
    • 4-methylphenyl allyl sulfide
    • AC1L5MZQ
    • AC1Q2N27
    • AC1Q7DWN
    • allyl (p-tolyl)sulfide
    • allyl 4-methylphenyl sulfide
    • allyl 4-tolyl sulfide
    • allyl p-tolyl sulfide
    • Allyl(4-methylphenyl) sulfide
    • AR-1H6806
    • CTK4C7137
    • NSC29050
    • p-tolyl-allyl-thioether
    • SCHEMBL10516600
    • 1-(Allylsulfanyl)-4-methylbenzene #
    • allyl 4-methyphenyl sulfide
    • DTXSID80282988
    • AKOS024323999
    • 1516-28-5
    • p-tolyl allyl sulfide
    • NSC-29050
    • Inchi: 1S/C10H12S/c1-3-8-11-10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
    • InChI Key: BGBJCIINHQWDMB-UHFFFAOYSA-N
    • SMILES: S(CC=C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 164.06606
  • Monoisotopic Mass: 164.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 226.3°Cat760mmHg
  • Flash Point: 89.4°C
  • Refractive Index: 1.557
  • PSA: 0
  • LogP: 3.27310

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